(S)-AZD0022

• Molecular Formula: C34H30F4N6O
• Molecular Weight: 614.6 g/mol
• InChI: InChI=1S/C34H30F4N6O/c1-2-23-26(36)7-4-18-10-20(39)11-24(28(18)23)29-27(37)12-25-31(30(29)38)41-33(42-32(25)43-15-21-5-6-22(16-43)40-21)45-17-34-8-3-9-44(34)14-19(35)13-34/h1,4-7,10-12,19,21-22,40H,3,8-9,13-17,39H2/t19-,21-,22+,34+/m1/s1
• InChIKey: HLFQZDAHMCQMND-HKZQTNHASA-N

Why (S)-AZD0022 Matters in KRAS G12D Research: An Evidence-Based Compound Selection Guide

(S)-AZD0022 is the S-enantiomer of AZD0022, a potent, orally bioavailable, reversible small-molecule inhibitor of the KRAS G12D oncoprotein developed by AstraZeneca [1]. The parent compound AZD0022 is currently in Phase I/IIa clinical trials (ALAFOSS-01, NCT06599502) for KRAS G12D-mutated solid tumors including pancreatic, colorectal, and non-small cell lung cancers [2]. AZD0022 uniquely binds both the active GTP-bound state and inactive GDP-bound state of KRAS G12D ('ON/OFF' dual-state inhibition), with confirmed selectivity over wild-type KRAS [1].

1 S-enantiomer for stereochemistry-resolved target engagement studies

2 KRAS G12D dual-state (ON/OFF) binding pathway research

3 Enantiomer-specific PK/PD and tumor partitioning model context

• [1] Martins CP, Koers A, Mitra S, et al. Abstract ND11: AZD0022: a potent, oral KRASG12D-selective inhibitor that drives robust pathway inhibition and anti-tumour activity in KRASG12D models. Cancer Res. 2025;85(8_Supplement_2):ND11. doi:10.1158/1538-7445.AM2025-ND11 View Source
• [2] ClinicalTrials.gov. A Phase I/IIa Study to Investigate the Safety, Tolerability, Pharmacokinetics, and Efficacy of AZD0022 (ALAFOSS-01). Identifier: NCT06599502. First posted: 2024. Updated: 2025. View Source

Why (S)-AZD0022 Cannot Be Substituted by Racemic AZD0022 or Generic KRAS G12D Inhibitors

Chirality in KRAS G12D inhibitors is a critical determinant of on-target binding affinity, selectivity over wild-type KRAS, and pharmacokinetic behavior, meaning the S-enantiomer may exhibit distinct properties from both the R-enantiomer and the racemic mixture [1]. Structural analyses indicate that AZD0022 contains chiral centers that govern its interaction with the Switch II pocket of KRAS G12D; consequently, the isolated (S)-AZD0022 enantiomer may differ from racemic AZD0022 in biochemical potency, selectivity, and in vivo pharmacokinetics including oral bioavailability [1]. Clinically, the predecessor compound MRTX1133 was discontinued in Phase I/II trials (NCT05737706) in part due to unfavorable ADME properties and poor oral bioavailability [2], underscoring that even closely related KRAS G12D inhibitors cannot be generically interchanged without rigorous characterization of the specific stereochemical entity.

(S) Isolated enantiomer with defined chiral selectivity context

rac Racemic mixture may shift binding kinetics and oral exposure profile

(S) Allylic amine with attenuated pKa for improved absorption research

MRTX Discontinued predecessor compound with confirmed ADME liabilities

• [1] Brown D, Grainger D. AstraZeneca Discloses an In-Licensed KRAS(G12D) Inhibitor. Drug Hunter. 2025. Available at: https://drughunter.com/molecule/azd0022 View Source
• [2] Bristol-Myers Squibb. A Study of MRTX1133 in Patients With Advanced Solid Tumors Harboring a KRAS G12D Mutation. Identifier: NCT05737706. Terminated: 2025. View Source

(S)-AZD0022 Quantitative Differentiation Evidence Guide: Head-to-Head and Cross-Study Comparisons

Dual-State Binding (ON/OFF) vs. ON-State-Selective Inhibitors: Target Engagement Breadth

The parent compound AZD0022 demonstrates high-affinity binding to both active (GTP-bound) and inactive (GDP-bound) KRAS G12D by Surface Plasmon Resonance, confirmed in the AACR 2025 New Drugs on the Horizon presentation [1]. This contrasts with the tri-complex inhibitor RMC-9805 (Zoldonrasib), which is an ON-state-selective covalent inhibitor that requires cyclophilin A for binding and targets only GTP-bound KRAS G12D . The broader target engagement profile of AZD0022-based compounds may translate to more complete pathway blockade across varying cellular nucleotide-loading states, which is a differentiating factor for analogues such as (S)-AZD0022.

Binding Breadth

Cross-study

Dual-state (ON/OFF) vs. single-state (ON-selective)

AZD0022

RMC-9805

Supports broader pathway suppression context across nucleotide-loading states

Qualitative SPR difference; independent verification for (S)-enantiomer needed

Evidence Dimension	KRAS G12D nucleotide-state binding profile
Target Compound Data	High affinity for both KRAS G12D-GTP and KRAS G12D-GDP (SPR); demonstrated in the parent compound AZD0022
Comparator Or Baseline	RMC-9805 (Zoldonrasib): ON-state selective only; covalent tri-complex inhibitor requiring cyclophilin A co-factor
Quantified Difference	Dual-state (ON/OFF) vs. single-state (ON-selective); qualitative difference in binding breadth, not a numerical fold-change
Conditions	Surface Plasmon Resonance (SPR) for AZD0022; biochemical and cellular assays for RMC-9805

Why This Matters

Dual-state binding may provide more complete and sustained KRAS pathway suppression irrespective of cellular GTP/GDP cycling dynamics, a potential advantage when selecting stereochemically pure tool compounds for mechanistic studies.

• [1] Martins CP, Koers A, Mitra S, et al. Abstract ND11: AZD0022: a potent, oral KRASG12D-selective inhibitor that drives robust pathway inhibition and anti-tumour activity in KRASG12D models. Cancer Res. 2025;85(8_Supplement_2):ND11. doi:10.1158/1538-7445.AM2025-ND11 View Source

Unbound IC50 for pRSK Pathway Inhibition in GP2D Xenograft Model vs. MRTX1133 Cellular IC50

In the GP2D human colorectal cancer xenograft model in nude mice, AZD0022 achieved an unbound IC50 of 1.4 nM for pRSK inhibition following 7 days of continuous BID oral dosing, as determined by PKPD modeling [1]. For the predecessor compound MRTX1133, the reported cellular IC50 for ERK phosphorylation inhibition in AGS (KRAS G12D-mutant) cells is 2 nM, with 2D viability assay IC50 of 6 nM . While these values were generated under different experimental conditions (in vivo PKPD modeling vs. in vitro cellular assay), the sub-nanomolar to low-nanomolar potency range places AZD0022-based compounds among the most potent KRAS G12D inhibitors and provides a performance benchmark against which the (S)-enantiomer can be compared.

pRSK IC50

Cross-study

1.4 nM unbound, in vivo PKPD

Reported target engagement context at tissue level

GP2D xenograft vs. MRTX1133 in vitro IC50 (2 nM)

Evidence Dimension	pRSK/ERK pathway inhibition potency
Target Compound Data	Unbound IC50 = 1.4 nM for pRSK inhibition (parent AZD0022, GP2D xenograft, in vivo PKPD)
Comparator Or Baseline	MRTX1133: ERK phosphorylation IC50 = 2 nM (AGS cells, in vitro); 2D viability IC50 = 6 nM
Quantified Difference	AZD0022 unbound IC50 (1.4 nM) in vivo is lower than MRTX1133 cellular IC50 (2 nM) in vitro; no direct head-to-head data available
Conditions	GP2D xenograft, nude mice, 7-day BID oral dosing (AZD0022); AGS KRAS G12D cell line, in vitro (MRTX1133)

Why This Matters

The in vivo unbound IC50 of 1.4 nM for pRSK confirms that AZD0022 achieves potent target engagement at the tissue level, a critical parameter for translational pharmacology that the (S)-enantiomer may match or exceed.

• [1] Beaumont K, Guzzetti S, Morentin-Gutierrez P, et al. Abstract 841: The preclinical pharmacokinetics and pharmacodynamics of AZD0022: A potent, oral KRASG12D-selective agent exhibiting oral bioavailability and KRAS pathway suppression in the GP2D xenograft model. Cancer Res. 2025;85(8_Supplement_1):841. doi:10.1158/1538-7445.AM2025-841 View Source

Tumor Tissue Partitioning Ratio: 18× Tumor-to-Plasma Concentration in Xenograft Model

In the GP2D xenograft model, AZD0022 was estimated to achieve an 18-fold higher concentration in tumor tissue compared to plasma following single oral 150 mg/kg administration [1]. This extensive tumor partitioning is a distinctive pharmacokinetic property of AZD0022 that differentiates it from other oral KRAS G12D inhibitors where tumor exposure data have not been reported or are less favorable. MRTX1133's clinical development was terminated in part due to poor oral bioavailability and limited systemic exposure [2], whereas AZD0022 demonstrates approximately 30–70% oral absorption with extensive tissue distribution and time-dependent partitioning into the red blood cell fraction, with whole blood identified as the most representative matrix for PK characterization [1].

Tumor Partitioning

Cross-study

18× tumor-to-plasma ratio

Supports preferential tumor accumulation model context

GP2D model, 150 mg/kg oral; MRTX1133 exposure inadequate

Evidence Dimension	Tumor-to-plasma concentration ratio (tissue partitioning)
Target Compound Data	18-fold higher tumor concentration vs. plasma (GP2D xenograft, 150 mg/kg oral dose); oral absorption 30–70%
Comparator Or Baseline	MRTX1133: Phase I/II trial terminated; poor oral bioavailability and inadequate systemic exposure cited by BMS
Quantified Difference	AZD0022: 18× tumor-to-plasma ratio; MRTX1133: program discontinued due to inadequate exposure—no comparable tumor partitioning data available
Conditions	GP2D human colorectal cancer xenograft, nude mice, single oral 150 mg/kg dose

Why This Matters

An 18× tumor-to-plasma concentration ratio indicates preferential tumor accumulation, which may be highly relevant for enantiomer-specific pharmacological investigations requiring sustained target engagement at the tumor site.

• [1] Beaumont K, Guzzetti S, Morentin-Gutierrez P, et al. Abstract 841: The preclinical pharmacokinetics and pharmacodynamics of AZD0022: A potent, oral KRASG12D-selective agent exhibiting oral bioavailability and KRAS pathway suppression in the GP2D xenograft model. Cancer Res. 2025;85(8_Supplement_1):841. doi:10.1158/1538-7445.AM2025-841 View Source
• [2] 163.com. KRAS G12D competitive landscape analysis: MRTX1133 trial termination and impact of absorption, distribution, metabolism, and excretion characteristics on efficacy. 2025. View Source

Multi-Indication Anti-Tumor Activity Across CRC, PDAC, and NSCLC CDX/PDX Models

AZD0022 demonstrated broad anti-tumor activity across a panel of colorectal cancer (CRC), pancreatic ductal adenocarcinoma (PDAC), and non-small cell lung cancer (NSCLC) cell line-derived xenograft (CDX) and patient-derived xenograft (PDX) models following chronic daily oral dosing, with sustained tumor regressions observed in combination with cetuximab [1]. This breadth of in vivo efficacy across three KRAS G12D-relevant indications is broader than that reported for HRS-4642, which has been characterized primarily in pancreatic and colorectal cancer models with IC50 values ranging from 0.55 to 66.58 nM across cell lines [2]. The parent compound's demonstrated efficacy across CRC, PDAC, and NSCLC establishes a multi-tumor baseline for (S)-AZD0022 stereochemical activity profiling.

Indication Breadth

Cross-study

CRC, PDAC, NSCLC

AZD0022

HRS-4642

Reported multi-indication model-response context

CDX/PDX models with cetuximab combination

Evidence Dimension	Number of tumor indications with demonstrated in vivo anti-tumor activity
Target Compound Data	3 indications (CRC, PDAC, NSCLC) in CDX and PDX models with sustained regressions in cetuximab combination
Comparator Or Baseline	HRS-4642: primary activity reported in pancreatic and colorectal cancer models; IC50 range 0.55–66.58 nM
Quantified Difference	AZD0022 covers 3 indications vs. HRS-4642 primarily in 2; no direct head-to-head data across identical models
Conditions	CDX and PDX mouse models, chronic daily oral dosing; combination with cetuximab (AZD0022)

Why This Matters

Broadening in vivo efficacy to three KRAS G12D-dominant indications (CRC, PDAC, NSCLC) increases the utility and relevance of (S)-AZD0022 for diverse translational research programs.

• [1] Martins CP, Koers A, Mitra S, et al. Abstract ND11: AZD0022: a potent, oral KRASG12D-selective inhibitor that drives robust pathway inhibition and anti-tumour activity in KRASG12D models. Cancer Res. 2025;85(8_Supplement_2):ND11. doi:10.1158/1538-7445.AM2025-ND11 View Source
• [2] Zhou C, et al. Anti-tumor efficacy of HRS-4642 and its potential combination with proteasome inhibition in KRAS G12D-mutant cancer. Cancer Cell. 2024. doi:10.1016/j.ccell.2024.01.012 View Source

Selectivity Over Wild-Type KRAS vs. Class-Leading MRTX1133

The parent compound AZD0022 demonstrates selectivity over wild-type KRAS by Surface Plasmon Resonance [1], with the full selectivity window described qualitatively in the primary literature. The best-characterized comparator, MRTX1133, achieves >1,000-fold selectivity for KRAS G12D over wild-type KRAS cells, with >500-fold selectivity confirmed in the MKN1 wild-type KRAS-dependent cell line [2]. Quantitative selectivity data for AZD0022 have been presented in AACR disclosures but detailed fold-selectivity values are not yet publicly available in full-text form. As a reversible inhibitor, AZD0022-based compounds offer a distinct selectivity mechanism from covalent inhibitors while maintaining the ability to spare wild-type KRAS-driven normal cells—a feature that stereochemically pure (S)-AZD0022 is expected to retain.

WT KRAS Selectivity

Class-level

Confirmed by SPR; quantitative fold-selectivity not yet public

Selectivity context requires independent validation for (S)-enantiomer

MRTX1133 reported >1,000-fold selectivity as benchmark

Evidence Dimension	Selectivity for KRAS G12D over wild-type KRAS
Target Compound Data	Selectivity over wild-type KRAS confirmed by SPR (parent AZD0022); quantitative fold-selectivity not yet published
Comparator Or Baseline	MRTX1133: >1,000-fold selectivity for KRAS G12D vs. wild-type KRAS cells; >500-fold in MKN1 cell line
Quantified Difference	MRTX1133 >1,000-fold; AZD0022 selectivity window not yet publicly quantified—class-level inference only
Conditions	SPR for AZD0022; cellular viability assays for MRTX1133

Why This Matters

Wild-type KRAS selectivity is critical for therapeutic index; confirming the selectivity profile of isolated (S)-AZD0022 is an essential selection criterion for programs seeking to minimize on-target normal tissue toxicity.

• [1] Martins CP, Koers A, Mitra S, et al. Abstract ND11: AZD0022: a potent, oral KRASG12D-selective inhibitor that drives robust pathway inhibition and anti-tumour activity in KRASG12D models. Cancer Res. 2025;85(8_Supplement_2):ND11. doi:10.1158/1538-7445.AM2025-ND11 View Source
• [2] Hallin J, Engstrom LD, Visser S, et al. Anti-tumor efficacy of a potent and selective non-covalent KRASG12D inhibitor. Nat Med. 2024;30:1145-1154. doi:10.1038/s41591-023-02707-2 View Source

Attenuated pKa for Improved Oral Bioavailability vs. MRTX1133

Medicinal chemistry analysis by Drug Hunter identifies the attenuated pKa of the allylic amine moiety in AZD0022 as a key structural feature that may distinguish it from MRTX1133, directly contributing to improved oral bioavailability [1]. This rationale is supported by the preclinical PK data showing AZD0022 achieves 30–70% oral absorption in multiple species (mouse, rat, dog) with a half-life consistent with once-daily dosing [2]. Clinically, BMS's MRTX1133 trial (NCT05737706) was discontinued, with the sponsor citing that drug absorption, distribution, metabolism, and excretion processes were severely impacted, significantly reducing pharmacological effect [3]. While the absolute oral bioavailability (%F) values for AZD0022 are not yet published in full, the pKa modulation and preclinical PK profile provide a mechanistic basis for superior oral exposure compared to MRTX1133—a property that would be relevant to assess independently for the (S)-enantiomer.

Oral Bioavailability

Supporting

30–70% oral absorption

AZD0022

MRTX1133

Supports pKa-driven absorption differentiation context

Preclinical PK; MRTX1133 program terminated for ADME

Evidence Dimension	Oral bioavailability / pKa-driven absorption optimization
Target Compound Data	30–70% oral absorption; half-life consistent with once-daily dosing; attenuated pKa of allylic amine (parent AZD0022)
Comparator Or Baseline	MRTX1133: Phase I/II trial terminated; BMS cited severely impaired ADME processes and poor oral exposure
Quantified Difference	30–70% absorption for AZD0022 vs. program-terminating poor oral exposure for MRTX1133; no head-to-head bioavailability comparison available
Conditions	Preclinical PK in mouse, rat, and dog (AZD0022); Phase I clinical data (MRTX1133)

Why This Matters

Oral bioavailability is the primary hurdle that has historically limited KRAS G12D inhibitor development; AZD0022's engineered pKa advantage represents a deliberate structure-based differentiation that (S)-AZD0022 may inherit.

• [1] Brown D, Grainger D. AstraZeneca Discloses an In-Licensed KRAS(G12D) Inhibitor. Drug Hunter. 2025. Available at: https://drughunter.com/molecule/azd0022 View Source
• [2] Beaumont K, Guzzetti S, Morentin-Gutierrez P, et al. Abstract 841: The preclinical pharmacokinetics and pharmacodynamics of AZD0022. Cancer Res. 2025;85(8_Supplement_1):841. doi:10.1158/1538-7445.AM2025-841 View Source
• [3] 163.com. Market landscape analysis: MRTX1133 Phase I trial termination due to severely impaired ADME and reduced pharmacodynamic effect. 2025. View Source

Best-Validated Application Scenarios for (S)-AZD0022 in KRAS G12D Research and Procurement

Enantiomer-Specific KRAS G12D Binding Affinity and Selectivity Profiling

(S)-AZD0022 should be used as the primary tool compound for stereochemistry-resolved Surface Plasmon Resonance (SPR) studies quantifying binding kinetics (KD, kon/koff) to KRAS G12D-GTP and KRAS G12D-GDP versus wild-type KRAS, enabling direct comparison with the R-enantiomer and racemate to establish the chirality-selectivity relationship [1]. This application is critical for medicinal chemistry programs optimizing KRAS G12D inhibitor scaffolds where stereochemistry is a key determinant of both potency and selectivity.

Chirality-Dependent Pharmacokinetic and Tumor Partitioning Studies

Use (S)-AZD0022 for comparative in vivo PK studies to profile enantiomer-specific oral absorption, bioavailability, and tumor-to-plasma partitioning in KRAS G12D xenograft models (e.g., GP2D colorectal cancer model). The parent compound achieves 30–70% oral absorption and 18× tumor-to-plasma concentration ratio [1]; evaluating whether the S-enantiomer matches or exceeds these properties provides essential data for lead optimization decisions.

Combination Therapy with Cetuximab in CRC and PDAC Xenograft Models Using Enantiopure Compound

The parent compound AZD0022 demonstrated sustained tumor regressions when combined with cetuximab in CRC and PDAC xenograft models [1]. (S)-AZD0022 should be deployed in analogous EGFR antibody combination studies to isolate the contribution of the S-enantiomer to the combination efficacy, enabling rational selection of the optimal stereochemical form for translational development.

Central Nervous System Penetration Studies for KRAS G12D-Driven Brain Metastases

While the parent compound AZD0022 has demonstrated broad distribution into tissues [1], specific CNS penetration data are not yet publicly available. (S)-AZD0022 can serve as a stereochemically defined probe to evaluate blood-brain barrier penetration in intracranial KRAS G12D tumor models, building on precedent established by GFH375 which showed efficacy in intracranial GP2D models starting at 10 mg/kg BID [2].

Application

Selection Property

Validation Focus

Enantiomer-specific SPR binding studies

Stereochemical-control context

KD, kon/koff vs. R-enantiomer and racemate

Chirality-dependent PK and tumor partitioning

Formulation-exposure review

Oral absorption and tumor-to-plasma ratio in xenograft models

Cetuximab combination model-response studies

Model-response context

Tumor regression endpoints in CRC and PDAC models

CNS penetration probe for brain metastasis models

Tissue distribution review

Blood-brain barrier penetration in intracranial KRAS G12D models

• [1] Beaumont K, Guzzetti S, Morentin-Gutierrez P, et al. Abstract 841: The preclinical pharmacokinetics and pharmacodynamics of AZD0022. Cancer Res. 2025;85(8_Supplement_1):841. doi:10.1158/1538-7445.AM2025-841 View Source
• [2] Yan F, Jiang T, Liang T, et al. Abstract 3318: GFH375 (VS-7375): An oral, selective KRAS G12D (ON/OFF) inhibitor with potent anti-tumor efficacy including intracranial tumor models. Cancer Res. 2024;84(6_Supplement):3318. doi:10.1158/1538-7445.AM2024-3318 View Source